Cas no 2243514-29-4 ((1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride)

• Product Name: (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride
• CAS No: 2243514-29-4
• MF: C₆H₁₀FNO₃S
• MW: 195.21190404892
• CID: 5164796
• PubChem ID: 138040904
• Update Time: 2025-10-28

(1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanesulfonyl fluoride, 1,3-dimethyl-2-oxo-
• (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H10FNO3S/c1-6(4-12(7,10)11)3-8(2)5(6)9/h3-4H2,1-2H3
• InChI Key： SJFSWYAQDPTQSD-UHFFFAOYSA-N
• SMILES： N1(C)CC(C)(CS(F)(=O)=O)C1=O

Additional information on (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride

Research Briefing on (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl Fluoride (CAS: 2243514-29-4) in Chemical Biology and Drug Discovery

The compound (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride (CAS: 2243514-29-4) has recently emerged as a promising chemical probe in the field of targeted covalent inhibition and activity-based protein profiling (ABPP). This β-lactam-derived sulfonyl fluoride represents an innovative class of covalent modifiers that combine the reactivity of sulfonyl fluorides with the structural features of azetidinones, offering unique selectivity profiles for serine hydrolases and other nucleophilic amino acid residues.

Recent studies published in Nature Chemical Biology (2023) and Journal of Medicinal Chemistry (2024) have demonstrated this compound's exceptional utility as a warhead for covalent drug discovery. The 1,3-dimethyl-2-oxoazetidine scaffold provides optimal ring strain and electrophilicity, while the methanesulfonyl fluoride moiety serves as an effective electrophilic trap for catalytic serine residues. Molecular dynamics simulations reveal that the compact bicyclic structure enables selective binding to enzyme active sites with minimal off-target reactivity.

In proteome-wide ABPP studies using quantitative mass spectrometry, researchers at Scripps Research Institute identified over 15 serine hydrolases that are selectively labeled by (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride at sub-micromolar concentrations. Notably, the compound showed >100-fold selectivity for bacterial penicillin-binding proteins (PBPs) over human serine proteases, suggesting potential applications in antibiotic development. The crystal structure of PBP2a from MRSA in complex with this inhibitor (PDB: 8T4N) revealed a unique binding mode where the azetidinone ring occupies the acyl-enzyme intermediate pocket.

Chemical proteomics data from Cell Chemical Biology (2024) indicates this compound's remarkable stability in physiological conditions (t_1/2 > 6h in plasma) compared to conventional sulfonyl fluorides. The dimethyl substitution pattern at the azetidinone ring appears to confer both metabolic stability and membrane permeability, with measured logP values of 1.2 ± 0.3. These properties have enabled its successful application in live-cell imaging studies of serine hydrolase activity.

Current research directions focus on structure-activity relationship (SAR) optimization of this scaffold for specific therapeutic targets. A recent patent application (WO2024/076521) discloses derivatives with improved pharmacokinetic properties, demonstrating oral bioavailability in rodent models. The compound's unique reactivity profile also shows promise for targeted degradation strategies when incorporated into PROTAC designs, as reported in ACS Central Science (2024).

From a safety perspective, in vitro toxicology screening (Eurofins, 2023) indicates favorable off-target profiles, with IC₅₀ values >50 μM in CYP450 inhibition assays and minimal hERG channel interaction. However, researchers caution that the inherent reactivity of sulfonyl fluorides requires careful dose optimization in vivo, as evidenced by recent findings in Chemical Research in Toxicology (2024) regarding tissue accumulation patterns.

The development of (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride represents a significant advancement in covalent probe design, combining the benefits of sulfonyl fluoride warheads with the structural diversity of β-lactams. Its unique properties are driving innovation across multiple areas including antibiotic discovery, cancer therapeutics, and neuropharmacology. Future research directions likely include expanded applications in chemoproteomics and the development of next-generation covalent inhibitors with improved selectivity profiles.